5-(methylsulfanyl)thiophene-2-carboximidamide hydrochloride
Description
5-(methylsulfanyl)thiophene-2-carbothioamide, also known as 5-(methylthio)thiophene-2-carbothioamide, is a chemical compound with the molecular formula C6H7NS3 . It has a molecular weight of 189.33 . It is usually in the form of a powder .
Molecular Structure Analysis
The InChI code for 5-(methylsulfanyl)thiophene-2-carbothioamide is 1S/C6H7NS3/c1-9-5-3-2-4(10-5)6(7)8/h2-3H,1H3,(H2,7,8) . This code provides a specific textual representation of the molecule’s structure.Physical And Chemical Properties Analysis
5-(methylsulfanyl)thiophene-2-carbothioamide is a solid substance at room temperature . It has a molecular weight of 189.33 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the retrieved data.Safety and Hazards
This compound is classified as dangerous, with hazard statements indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Future Directions
While specific future directions for the study and application of 5-(methylsulfanyl)thiophene-2-carboximidamide hydrochloride are not mentioned in the retrieved data, the use of thiophene derivatives in medicinal chemistry, particularly as inhibitors in the treatment of diseases like melanoma, suggests potential areas of future research .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(methylsulfanyl)thiophene-2-carboximidamide hydrochloride involves the reaction of 5-(methylsulfanyl)thiophene-2-carboxylic acid with an appropriate amine in the presence of a coupling agent, followed by conversion of the resulting carboxamide to the hydrochloride salt.", "Starting Materials": [ "5-(methylsulfanyl)thiophene-2-carboxylic acid", "An appropriate amine", "Coupling agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: 5-(methylsulfanyl)thiophene-2-carboxylic acid is dissolved in a suitable solvent, such as dichloromethane or dimethylformamide.", "Step 2: An appropriate amine, such as benzylamine or ethylenediamine, is added to the reaction mixture.", "Step 3: A coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC), is added to the reaction mixture to facilitate the formation of the carboxamide bond.", "Step 4: The reaction mixture is stirred at room temperature for several hours, typically overnight, to allow for complete conversion of the carboxylic acid to the carboxamide.", "Step 5: The resulting carboxamide is isolated by filtration or extraction, and then converted to the hydrochloride salt by treatment with hydrochloric acid in a suitable solvent, such as ethanol or water.", "Step 6: The hydrochloride salt is isolated by filtration or evaporation, and then dried under vacuum to yield the final product, 5-(methylsulfanyl)thiophene-2-carboximidamide hydrochloride." ] } | |
CAS RN |
1621363-56-1 |
Product Name |
5-(methylsulfanyl)thiophene-2-carboximidamide hydrochloride |
Molecular Formula |
C6H9ClN2S2 |
Molecular Weight |
208.7 |
Purity |
95 |
Origin of Product |
United States |
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